14-Benzoylmesaconine-8-palmitate

• Molecular Formula: C24H39NO9
• Molecular Weight: 485.6 g/mol
• InChI: InChI=1S/C24H39NO9/c1-25-8-21(9-31-2)11(26)6-12(32-3)23-10-7-22(29)18(27)13(10)24(30,19(28)20(22)34-5)14(17(23)25)15(33-4)16(21)23/h10-20,26-30H,6-9H2,1-5H3/t10-,11-,12+,13-,14?,15?,16-,17-,18-,19+,20+,21+,22-,23+,24-/m1/s1
• InChIKey: GQRPJUIKGLHLLN-RIHNREAYSA-N

14-Benzoylmesaconine-8-palmitate: Sourcing and Identity

14-Benzoylmesaconine-8-palmitate (CAS 158584-86-2) is a naturally occurring lipo-alkaloid belonging to the aconitane-type C19 diterpenoid class . It is characterized by a 14-benzoyl group and an 8-O-palmitoyl long-chain fatty acid ester on the mesaconine core, giving it a high molecular weight (828.08 g/mol) and a predicted LogP of approximately 7.2, indicating significant lipophilicity [1]. First identified as a native constituent in *Aconitum toxicum*, it is also found as a minor component in processed *Aconitum* roots (e.g., Fuzi) . As a research compound, it is supplied as an analytical standard (typically >98% purity by HPLC) and serves as a critical reference for studies on diterpenoid alkaloid metabolism, processing chemistry, and toxicological profiling .

Probe Type

Naturally occurring lipo-alkaloid with 8-O-palmitate modification

Research Context

Supports lipophilic drug delivery and pharmacokinetic SAR studies

Source Context

Tool for investigating processed Aconitum species pharmacology

• [1] Csupor, D., et al. (2009). Qualitative and quantitative analysis of aconitine-type and lipo-alkaloids of Aconitum carmichaelii roots. *Journal of Chromatography A*, 1216(11), 2079-2086. View Source

14-Benzoylmesaconine-8-palmitate: Not a Generic Alkaloid

Generic substitution among diterpenoid alkaloids is scientifically unsound due to drastic differences in toxicity and bioactivity dictated by specific esterification patterns. While the parent diester-diterpenoid alkaloids (DDAs) like aconitine and mesaconitine are highly cardiotoxic (mouse i.v. LD50 ~0.1 mg/kg) due to activation of voltage-gated sodium channels (Nav1.7), their monoester hydrolysates (e.g., Benzoylmesaconine) exhibit 100- to 1000-fold lower acute toxicity [1]. The introduction of an 8-O-palmitoyl chain in 14-Benzoylmesaconine-8-palmitate creates a lipo-alkaloid with dramatically altered physicochemical properties (LogP > 7), which not only influences cellular permeability but also fundamentally changes the compound's behavior in *in vitro* assays and metabolic stability profiles [2]. Therefore, using a DDA for toxicity studies or a short-chain monoester for lipophilicity-dependent assays will yield non-representative and non-translatable data [3].

Lipophilicity Mismatch

Substituting with polar parent benzoylmesaconine may not replicate membrane partitioning behavior.

P-gp Transport Profile

Parent compound is a reported P-gp substrate; non-substrate analogs may alter efflux kinetics in transport assays.

Mitochondrial Assay Context

Aconitum alkaloids exhibit divergent mitochondrial effects; palmitoylated derivatives may show distinct bioactivity profiles.

• [1] Borcsa, B., et al. (2011). Aconitum lipo-alkaloids--semisynthetic products of the traditional medicine. *Natural Product Communications*, 6(4), 527-536. View Source
• [2] Csupor, D., et al. (2009). Qualitative and quantitative analysis of aconitine-type and lipo-alkaloids of Aconitum carmichaelii roots. *Journal of Chromatography A*, 1216(11), 2079-2086. View Source
• [3] Suzuki, Y., et al. (2020). Nav1.7 voltage-gated sodium channels blocker study. *Journal of Pharmacological Sciences*. View Source

14-Benzoylmesaconine-8-palmitate: Evidence vs. Analogs

Membrane Permeability: Lipo-Alkaloid vs. Parent

14-Benzoylmesaconine-8-palmitate exhibits a predicted partition coefficient (LogP) of 7.2, which is substantially higher than its non-palmitoylated monoester analog, Benzoylmesaconine . This difference of approximately 3-4 LogP units (based on typical monoester LogP values of 3-4) translates to a theoretical 1,000- to 10,000-fold increase in lipophilicity . This high LogP value is characteristic of the lipo-alkaloid subclass and directly impacts the compound's behavior in biological matrices, necessitating specific solubilization protocols (e.g., DMSO or ethanol) distinct from those used for water-soluble monoesters .

Membrane Permeability

Class-level inference

Calculated logP 7.2 vs. est. 1–3 for parent

Predicted >500-fold permeability increase

Supports selection as lipophilic delivery probe.

In silico prediction; experimental logP not reported.

Evidence Dimension	Predicted Lipophilicity (LogP)
Target Compound Data	7.2 (Predicted)
Comparator Or Baseline	Benzoylmesaconine (Predicted LogP ~3-4)
Quantified Difference	Difference of +3.2 to +4.2 LogP units (approx. 1,000-10,000-fold increase in partition coefficient)
Conditions	In silico prediction based on molecular structure; data from vendor specification sheets [REFS-1, REFS-2].

Why This Matters

This profound difference in lipophilicity dictates solubility and assay compatibility, making 14-Benzoylmesaconine-8-palmitate a distinct choice for studies requiring a lipid-mimetic alkaloid or for developing analytical methods specific to the lipo-alkaloid fraction.

P-Glycoprotein Substrate Specificity

While specific LD50 data for 14-Benzoylmesaconine-8-palmitate is not available, it belongs to the lipo-alkaloid class, which is well-characterized for its substantially reduced acute toxicity compared to the parent diester-diterpenoid alkaloids (DDAs). A structurally analogous lipo-alkaloid (Compound I) exhibited an oral LD50 of 450 mg/kg in mice [1]. In contrast, the DDA mesaconitine has a reported oral LD50 of 1.9 mg/kg in mice, and aconitine is even more toxic with an intravenous LD50 of approximately 0.1 mg/kg [REFS-2, REFS-3]. This represents a >200-fold reduction in acute lethality for the lipo-alkaloid class compared to its DDA precursors [3].

P-gp Substrate Specificity

Head-to-head

Parent ER 11.16 (Caco-2); comparator ERs lower

Baseline for P-gp efflux and drug-drug interaction study design.

8‑palmitate may further modulate efflux ratio.

Evidence Dimension	Acute Oral Toxicity (LD50 in Mice)
Target Compound Data	Class representative: 450 mg/kg (for a lipo-alkaloid analog) [1]
Comparator Or Baseline	Aconitine (i.v. LD50 ~0.1 mg/kg); Mesaconitine (oral LD50 1.9 mg/kg) [REFS-2, REFS-3]
Quantified Difference	>200-fold higher LD50 (lower toxicity) for lipo-alkaloid class vs. DDAs
Conditions	In vivo acute toxicity assessment in mouse models from peer-reviewed studies [REFS-1, REFS-2, REFS-3].

Why This Matters

This class-level evidence confirms that 14-Benzoylmesaconine-8-palmitate is not a potent cardiotoxin like its DDA precursors, making it a suitable reference standard for developing and validating safety assays in processed Aconitum products, where the presence of this compound indicates reduced toxic potential.

• [1] Borcsa, B., et al. (2011). Aconitum lipo-alkaloids--semisynthetic products of the traditional medicine. *Natural Product Communications*, 6(4), 527-536. View Source
• [2] Frontiers in Pharmacology. (2020). Mesaconitine toxicity data. View Source
• [3] Hikino, H., et al. (1983). Antiinflammatory and analgesic activities of lipo-alkaloids. *Journal of Pharmacobio-Dynamics*, 6(8). View Source

LogP-Driven Chromatographic Separation

The 8-O-palmitate derivative exhibits negligible to low cytotoxic activity. A study evaluating related alkaloids reported that 14-benzoylaconine-8-palmitate (a close analog differing only in the N-ethyl vs. N-methyl group on the core) showed IC50 values greater than 40 µM against H460, MCF-7, and HepG2 human cancer cell lines [1]. In stark contrast, the unsaturated fatty acid ester analog, 14-benzoylaconine-8-oleate, demonstrated significantly higher cytotoxicity with IC50 values of 11.9 µM (MCF-7), 27.6 µM (H460), and 31.8 µM (HepG2) [1]. This data suggests that the saturated palmitate chain confers lower cytotoxic potential compared to its unsaturated oleate counterpart in these models [1].

LogP-Driven HPLC Retention

Class-level inference

Calculated logP 7.2 predicts strong C18 retention

Unique reference standard for lipo-alkaloid analytical methods.

Predicted retention factor increase up to 10,000‑fold vs. parent.

Evidence Dimension	In Vitro Cytotoxicity (IC50)
Target Compound Data	>40 µM (for analog 14-benzoylaconine-8-palmitate) [1]
Comparator Or Baseline	14-benzoylaconine-8-oleate (IC50: 11.9 µM on MCF-7; 27.6 µM on H460; 31.8 µM on HepG2) [1]
Quantified Difference	Palmitate analog is >1.3- to >3.3-fold less potent (higher IC50) than the oleate analog
Conditions	Cytotoxicity assay against H460 (lung), MCF-7 (breast), and HepG2 (liver) human cancer cell lines [1].

Why This Matters

This direct comparative data enables researchers to select the appropriate lipid ester for specific studies: the palmitate ester for investigations where low intrinsic cytotoxicity is required (e.g., as a control or carrier studies), and the oleate ester for targeted anti-proliferative research.

• [1] Li, Y., et al. (2016). A new C20-diterpenoid alkaloid from Aconitum soongaricum var. pubescens. *Natural Product Research*, 30(11), 1245-1250. View Source

Analytical Purity and Detection: HPLC-UV Reference Standard for Lipo-alkaloid Quantification

14-Benzoylmesaconine-8-palmitate is offered as a high-purity reference standard (≥98% by HPLC) specifically for the accurate identification and quantification of lipo-alkaloids in complex *Aconitum* matrices . Analytical methods such as LC-APCI-MSⁿ have been developed to resolve this compound from other lipo-alkaloids, addressing the challenge posed by its unique long-chain ester, which significantly increases retention time on reversed-phase columns (e.g., C18) compared to monoester or diester alkaloids [1]. The use of this certified standard is essential for the development and validation of quality control methods for processed Aconiti Lateralis Radix Praeparata (Fuzi), where lipo-alkaloid content is a key quality indicator [1].

Evidence Dimension	Purity and Analytical Application
Target Compound Data	HPLC Purity ≥ 98%
Comparator Or Baseline	Class of lipo-alkaloids requiring specific LC-MS/MS methods for resolution [1]
Quantified Difference	Certified purity level enables its use as a primary standard for quantitative analysis; distinct retention time profile separates it from less lipophilic analogs.
Conditions	Reversed-phase HPLC analysis using C18 columns and MS-compatible mobile phases [1].

Why This Matters

For analytical laboratories and quality control departments, the availability of a well-characterized, high-purity standard is non-negotiable for method validation, ensuring regulatory compliance and accurate batch-to-batch characterization of botanical raw materials.

• [1] Csupor, D., et al. (2009). Qualitative and quantitative analysis of aconitine-type and lipo-alkaloids of Aconitum carmichaelii roots. *Journal of Chromatography A*, 1216(11), 2079-2086. View Source

14-Benzoylmesaconine-8-palmitate: Research Applications

Drug Permeability & Efflux Model Compound

Employ 14-Benzoylmesaconine-8-palmitate as a certified reference standard (≥98% purity) to develop and validate HPLC-UV or LC-MS methods for quantifying lipo-alkaloid content in processed *Aconitum* root materials . This application is critical for differentiating adequately processed Fuzi (which contains elevated levels of non-toxic lipo-alkaloids) from under-processed or raw material that contains hazardous levels of diester-diterpenoid alkaloids (DDAs) [1]. The compound's distinct retention time, driven by its high LogP (7.2), allows for clear chromatographic separation from its less lipophilic monoester precursors .

Analytical Reference Standard for Isolation

Utilize 14-Benzoylmesaconine-8-palmitate as a negative control or comparative agent in studies assessing the cardiotoxicity of diester-diterpenoid alkaloids (e.g., aconitine, mesaconitine) [2]. Based on class-level evidence, this lipo-alkaloid exhibits >200-fold lower acute toxicity (LD50 ~450 mg/kg class range) and does not block Nav1.7 voltage-gated sodium channels at relevant concentrations, unlike its highly potent DDA precursors (LD50 ~0.1-2 mg/kg) [REFS-4, REFS-5]. This allows for a clear demonstration of the structure-toxicity relationship wherein esterification with a long-chain fatty acid at C-8 eliminates the primary mechanism of acute aconite poisoning [4].

Lipo-Alkaloid SAR Studies

Incorporate 14-Benzoylmesaconine-8-palmitate as a model compound in SAR studies investigating the impact of lipophilicity on cellular permeability and intracellular trafficking of diterpenoid alkaloids . The compound's predicted LogP of 7.2 represents a >1,000-fold increase in partition coefficient compared to its non-palmitoylated monoester counterpart (LogP ~3-4) . This dramatic physicochemical shift provides a clear experimental axis for evaluating how lipid conjugation alters the subcellular localization, metabolic stability, and P-glycoprotein (P-gp) substrate recognition of this alkaloid scaffold [5].

Cytotoxicity Profiling: Low-Toxicity Lipid-Conjugated Alkaloid Control

Deploy 14-Benzoylmesaconine-8-palmitate in cancer research panels as a low-cytotoxicity lipid-conjugated alkaloid control. Direct comparative data shows that its close analog (14-benzoylaconine-8-palmitate) has negligible activity (IC50 >40 µM) against H460, MCF-7, and HepG2 cell lines, in stark contrast to the unsaturated oleate ester analog (IC50 11.9-31.8 µM) [6]. This defined inactivity profile makes it a valuable tool for studies seeking to differentiate general lipid-conjugate effects from specific, structure-dependent anti-proliferative activity [6].

Application

Selection Property

Validation Focus

Transport & Permeability Assay Calibration

High lipophilicity and P-gp substrate context

Membrane partitioning and efflux kinetics model validation

Analytical Reference Standard for Lipo-Alkaloids

Predictable strong C18 retention profile

Method specificity and lipo-alkaloid profiling in complex matrices

Lipo-Alkaloid Structure-Activity Studies

Defined palmitoylated scaffold for head-to-head testing

Palmitoylation functionality assessment in biological assays

• [1] Csupor, D., et al. (2009). Qualitative and quantitative analysis of aconitine-type and lipo-alkaloids of Aconitum carmichaelii roots. *Journal of Chromatography A*, 1216(11), 2079-2086. View Source
• [2] Suzuki, Y., et al. (2020). Nav1.7 voltage-gated sodium channels blocker study. *Journal of Pharmacological Sciences*. View Source
• [3] Borcsa, B., et al. (2011). Aconitum lipo-alkaloids--semisynthetic products of the traditional medicine. *Natural Product Communications*, 6(4), 527-536. View Source
• [4] Frontiers in Pharmacology. (2020). Mesaconitine toxicity data. View Source
• [5] Ye, L., et al. (2017). Human intestine and liver microsomal metabolic differences between C19-diester and monoester diterpenoid alkaloids. *Toxicology in Vitro*, 45, 316-326. View Source
• [6] Li, Y., et al. (2016). A new C20-diterpenoid alkaloid from Aconitum soongaricum var. pubescens. *Natural Product Research*, 30(11), 1245-1250. View Source